Cas no 1354026-79-1 ((S)-2-Amino-1-{3-[(benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-3-methyl-butan-1-one)

• Product Name: (S)-2-Amino-1-{3-[(benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-3-methyl-butan-1-one
• CAS No: 1354026-79-1
• MF: C₂₀H₃₃N₃O
• MW: 331.495525121689
• CID: 2158762
• Update Time: 2025-07-17

(S)-2-Amino-1-{3-[(benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-3-methyl-butan-1-one Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-1-{3-[(benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-3-methyl-butan-1-one
• (S)-2-Amino-1-{3-[(benzylethylamino)methyl]piperidin-1-yl}-3-methyl-butan-1-one
• (2S)-2-Amino-1-(3-((benzyl(ethyl)amino)methyl)piperidin-1-yl)-3-methylbutan-1-one
• AM97185
• (S)-2-Amino-1-{3-[(benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-3-methyl-butan-1-one

• Inchi： 1S/C20H33N3O/c1-4-22(13-17-9-6-5-7-10-17)14-18-11-8-12-23(15-18)20(24)19(21)16(2)3/h5-7,9-10,16,18-19H,4,8,11-15,21H2,1-3H3/t18?,19-/m0/s1
• InChI Key： MAPIXEMDPPZCGS-GGYWPGCISA-N
• SMILES： O=C([C@H](C(C)C)N)N1CCCC(CN(CC)CC2C=CC=CC=2)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 379
• Topological Polar Surface Area: 49.6

Additional information on (S)-2-Amino-1-{3-[(benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-3-methyl-butan-1-one

Comprehensive Overview of (S)-2-Amino-1-{3-[(benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-3-methyl-butan-1-one (CAS No. 1354026-79-1)

The compound (S)-2-Amino-1-{3-[(benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-3-methyl-butan-1-one (CAS No. 1354026-79-1) is a chiral organic molecule featuring a unique structural framework combining a piperidine ring, a benzyl-ethyl-amino moiety, and a branched amino ketone backbone. Its stereospecific (S)-configuration at the amino group and the presence of a methyl-butan-1-one chain make it a subject of interest in pharmaceutical research, particularly in the design of bioactive molecules targeting neurological and metabolic pathways. The CAS No. 1354026-79-1 serves as a critical identifier for researchers seeking high-purity reference standards or exploring its synthetic applications.

Recent trends in drug discovery highlight the growing demand for chiral building blocks like (S)-2-Amino-1-{3-[(benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-3-methyl-butan-1-one, as enantiopure compounds often exhibit superior pharmacological profiles. Online searches frequently include queries such as "synthesis of chiral piperidine derivatives" or "applications of amino ketones in medicinal chemistry," reflecting the compound's relevance. Its benzyl-ethyl-amino subunit is particularly noteworthy, as similar structures are found in ligands for G-protein-coupled receptors (GPCRs), a hotspot in current drug development.

From a synthetic chemistry perspective, the piperidine core of CAS No. 1354026-79-1 offers versatility for modifications, enabling the creation of analogs with tailored properties. Researchers often investigate its N-methylation potential or explore substitutions at the benzyl-ethyl-amino group to optimize bioactivity. The compound's stability under physiological conditions and its logP (a measure of lipophilicity) are also frequently discussed topics, as these factors influence its pharmacokinetic behavior.

In analytical chemistry, (S)-2-Amino-1-{3-[(benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-3-methyl-butan-1-one is characterized using advanced techniques such as HPLC with chiral columns, NMR spectroscopy, and mass spectrometry. These methods ensure precise quantification and purity assessment, critical for regulatory compliance in preclinical studies. The compound's CAS No. 1354026-79-1 is indispensable for patent filings and literature searches, streamlining collaboration across academic and industrial labs.

Environmental and safety assessments of CAS No. 1354026-79-1 emphasize its low ecotoxicity, aligning with green chemistry principles. Unlike reactive intermediates, this compound exhibits favorable handling properties, making it suitable for large-scale production. Its amino ketone functionality, however, warrants careful storage conditions to prevent degradation, a topic often addressed in technical datasheets.

Future research directions for (S)-2-Amino-1-{3-[(benzyl-ethyl-amino)-methyl]-piperidin-1-yl}-3-methyl-butan-1-one may include computational modeling to predict its binding affinities or derivatization studies to enhance solubility. As the pharmaceutical industry shifts toward precision medicine, such tailored molecules will play a pivotal role in developing next-generation therapeutics.